Cas no 1806407-64-6 (5-(1-Bromo-2-oxopropyl)-2-methylphenol)

• Product Name: 5-(1-Bromo-2-oxopropyl)-2-methylphenol
• CAS No: 1806407-64-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5005555
• Update Time: 2025-06-14

5-(1-Bromo-2-oxopropyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-2-oxopropyl)-2-methylphenol

• Inchi： 1S/C10H11BrO2/c1-6-3-4-8(5-9(6)13)10(11)7(2)12/h3-5,10,13H,1-2H3
• InChI Key： CYTFMDLNZROEGN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 5-(1-Bromo-2-oxopropyl)-2-methylphenol

Comprehensive Overview of 5-(1-Bromo-2-oxopropyl)-2-methylphenol (CAS No. 1806407-64-6)

5-(1-Bromo-2-oxopropyl)-2-methylphenol (CAS No. 1806407-64-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenolic core with a bromo-ketone functional group, making it a versatile intermediate for synthesizing complex bioactive molecules. Its molecular formula (C₁₀H₁₁BrO₂) and molecular weight (243.1 g/mol) are critical for stoichiometric calculations in synthetic applications.

Recent studies highlight the compound's potential in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Researchers are exploring its reactivity in cross-coupling reactions, a trending topic in green chemistry and catalysis. The bromine substituent offers a handle for further functionalization via palladium-catalyzed or photoredox reactions, aligning with the demand for sustainable synthetic methods.

From an analytical chemistry perspective, 5-(1-Bromo-2-oxopropyl)-2-methylphenol exhibits distinct UV-Vis absorption and HPLC retention properties, facilitating its identification in complex mixtures. Laboratories prioritize HPLC purification and LC-MS characterization to ensure batch consistency, addressing the growing emphasis on quality control in fine chemical production.

The compound's structure-activity relationship (SAR) is under investigation for bioactive scaffold development. Its methylphenol moiety mimics natural phenolic antioxidants, sparking interest in oxidative stress research. Concurrently, the α-bromoketone group enables nucleophilic substitution, a key reaction in peptide modification and bioconjugation strategies.

In material science, CAS 1806407-64-6 derivatives are explored for polymeric coatings with enhanced adhesion. The phenolic hydroxyl group participates in hydrogen bonding, while the ketone facilitates Schiff base formation—properties leveraged in smart materials design, a hot topic in nanotechnology forums.

Handling 5-(1-Bromo-2-oxopropyl)-2-methylphenol requires standard organic lab protocols. While not classified as hazardous under normal conditions, its storage stability benefits from anhydrous conditions and light-sensitive packaging, reflecting best practices in chemical logistics.

The compound's patent landscape reveals applications in crop protection formulations, coinciding with searches for next-gen agrochemicals. Its cost-effective synthesis from 2-methylphenol precursors aligns with industrial process optimization queries.

Future directions include computational modeling of its electronic properties and metabolite profiling—topics frequently searched in cheminformatics databases. As structure-based drug design evolves, CAS 1806407-64-6 serves as a case study for fragment-based screening methodologies.